4-(6-Chloro-pyridine-3-sulfonyl)-morpholine
Overview
Description
4-(6-Chloro-pyridine-3-sulfonyl)-morpholine, also known as CPM, is a heterocyclic compound which is composed of a six-membered ring containing a nitrogen, sulfur and chlorine atom. It is a versatile building block for the synthesis of various organic compounds and has been used in a number of scientific research applications, such as in drug discovery and drug design, as a precursor for organic synthesis, and as an inhibitor in enzymatic reactions.
Scientific Research Applications
Antidepressant Synthesis
- The compound has been used in the synthesis of Befol, an antidepressant. This involves a reaction of 4-chloro-N-(3-chloropropyl)benzamide with morpholine, resulting in a type A reversible MAO inhibitor (Donskaya et al., 2004).
Preparation in Organic Chemistry
- It has been used in the preparation of specific organic compounds. For example, the reaction of styrylpyridine with chlorosulfonic acid forms a compound with a unique structure by further reaction with morpholine (Bassin et al., 1998).
Aromatic N-oxide Reactions
- The compound is involved in reactions of aromatic N-oxides with enamines of cyclohexanone, where it contributes to the formation of specific cyclohexanone derivatives (Hamana & Noda, 1967).
Antibacterial Research
- In antibacterial research, its derivatives have been synthesized and evaluated for activity against various microorganisms, including multidrug-resistant strains (Oliveira et al., 2015).
Antiproliferative Agent Solubility Improvement
- The compound's derivatives have been used to improve the water solubility of antiproliferative agents, which is crucial for their clinical application (Zafar et al., 2018).
Intermediate in Bioactive Compound Synthesis
- It serves as an important intermediate in the synthesis of biologically active compounds, such as small molecule anticancer drugs (Wang et al., 2016).
Insecticide Research
- In the field of insecticides, derivatives of the compound have shown significant activity against certain pests (Bakhite et al., 2014).
Gold(I) Complex Stability
- Its use in the synthesis of ionic gold(I) complexes has been explored, contributing to an increase in stability and solubility (Ahrens et al., 2000).
Phosphoinositide 3-Kinase Inhibitors
- The compound has been incorporated into the design of novel thiazolo[5,4-b]pyridine analogues, which exhibit potent phosphoinositide 3-kinase inhibitory activity (Xia et al., 2020).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
4-(6-chloropyridin-3-yl)sulfonylmorpholine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11ClN2O3S/c10-9-2-1-8(7-11-9)16(13,14)12-3-5-15-6-4-12/h1-2,7H,3-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHGFDIYEFUUCNM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1S(=O)(=O)C2=CN=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClN2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50297988 | |
Record name | 4-(6-chloro-pyridine-3-sulfonyl)-morpholine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50297988 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>39.4 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID85199141 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
52480-33-8 | |
Record name | 52480-33-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=119956 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-(6-chloro-pyridine-3-sulfonyl)-morpholine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50297988 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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